Cas no 2138820-58-1 (2-(2-Bromoethenyl)-1-ethoxy-4-nitrobenzene)

• Product Name: 2-(2-Bromoethenyl)-1-ethoxy-4-nitrobenzene
• CAS No: 2138820-58-1
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• CID: 5958268
• PubChem ID: 165956456
• Update Time: 2025-10-24

2-(2-Bromoethenyl)-1-ethoxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromoethenyl)-1-ethoxy-4-nitrobenzene
• 2138820-58-1
• EN300-802384
• 2-(2-Bromoethenyl)-1-ethoxy-4-nitrobenzene

• Inchi： 1S/C10H10BrNO3/c1-2-15-10-4-3-9(12(13)14)7-8(10)5-6-11/h3-7H,2H2,1H3/b6-5+
• InChI Key： GQPAJSYBVKKCDX-AATRIKPKSA-N
• SMILES： Br/C=C/C1C=C(C=CC=1OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 270.98441g/mol
• Monoisotopic Mass: 270.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55Ų

Additional information on 2-(2-Bromoethenyl)-1-ethoxy-4-nitrobenzene

Introduction to 2-(2-Bromoethenyl)-1-ethoxy-4-nitrobenzene (CAS No. 2138820-58-1)

2-(2-Bromoethenyl)-1-ethoxy-4-nitrobenzene, identified by the CAS number 2138820-58-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromoethenyl group, an ethoxy substituent, and a nitro group attached to a benzene ring. The combination of these functional groups makes it a versatile molecule with diverse reactivity and properties.

The synthesis of 2-(2-Bromoethenyl)-1-ethoxy-4-nitrobenzene involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, the use of transition metal catalysts in coupling reactions has significantly improved the yield and purity of this compound.

One of the most promising applications of 2-(2-Bromoethenyl)-1-ethoxy-4-nitrobenzene lies in its role as an intermediate in drug discovery. The nitro group, known for its strong electron-withdrawing properties, can be converted into other functional groups to create bioactive molecules. Recent studies have explored the potential of this compound in anti-cancer drug development, where its ability to inhibit specific enzymes or pathways has shown promising results.

In addition to pharmaceutical applications, 2-(2-Bromoethenyl)-1-ethoxy-4-nitrobenzene has also found utility in materials science. Its bromoethenyl group makes it a valuable precursor for synthesizing polymers with tailored properties. Researchers have demonstrated that this compound can be used to create advanced materials with enhanced mechanical strength and thermal stability, making it a candidate for applications in aerospace and electronics industries.

The ethoxy group present in the molecule contributes to its solubility in organic solvents, which is advantageous for various chemical processes. Recent studies have highlighted the importance of solubility in optimizing reaction conditions, particularly in large-scale manufacturing. By leveraging the solubility properties of 2-(2-Bromoethenyl)-1-ethoxy-4-nitrobenzene, chemists can design more efficient synthesis routes that minimize waste and improve sustainability.

The nitro group in this compound also plays a critical role in its reactivity. Nitro groups are known to activate aromatic rings towards electrophilic substitution reactions, making this compound a valuable substrate for further functionalization. Recent research has focused on using this property to create novel heterocyclic compounds with potential applications in agrochemicals and specialty chemicals.

In terms of environmental impact, the synthesis and application of 2-(2-Bromoethenyl)-1-ethoxy-4-nitrobenzene must adhere to strict safety and sustainability standards. The use of eco-friendly reagents and energy-efficient reaction conditions is increasingly being emphasized to reduce the environmental footprint of chemical manufacturing processes.

Overall, 2-(2-Bromoethenyl)-1-ethoxy-4-nitrobenzene represents a versatile and valuable compound with wide-ranging applications across multiple industries. Its unique structure and functional groups make it a key player in modern organic synthesis, offering opportunities for innovation and discovery in both academic and industrial settings.